![molecular formula C22H24N2S B2547272 2-(cyclopentylthio)-1-(o-tolyl)-5-(p-tolyl)-1H-imidazole CAS No. 1207057-12-2](/img/structure/B2547272.png)
2-(cyclopentylthio)-1-(o-tolyl)-5-(p-tolyl)-1H-imidazole
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Description
2-(cyclopentylthio)-1-(o-tolyl)-5-(p-tolyl)-1H-imidazole is a useful research compound. Its molecular formula is C22H24N2S and its molecular weight is 348.51. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Sustainable Synthesis
Heterocyclic compounds, including imidazoles, play a crucial role in the development of new materials and pharmaceuticals. The environmentally benign and diastereoselective synthesis of 2,4,5-trisubstituted-2-imidazolines showcases innovative approaches to creating heterocycles under sustainable conditions. This research offers insights into green chemistry practices, emphasizing the importance of minimizing environmental impact while synthesizing complex molecules (Le Phuong et al., 2017).
Anticancer Research
Imidazole-containing compounds are extensively studied for their therapeutic potential, including anticancer activity. The synthesis and in-vitro evaluation of 5-(2′-indolyl)thiazoles, for example, highlight the anticancer properties of heterocyclic compounds. Such research is vital for developing new treatments against various cancers, demonstrating the potential of imidazole derivatives in medicinal chemistry (Vaddula et al., 2016).
Drug Development and Biological Activities
Imidazole derivatives exhibit a wide range of biological activities, making them significant in drug development. The broad pharmacological activities of these compounds, including antimicrobial, anti-inflammatory, and antitumor effects, underscore their versatility in therapeutic applications. This versatility highlights the importance of imidazole compounds in discovering new drugs and understanding their mechanisms of action (Siwach & Verma, 2021).
Computational Chemistry and Molecular Docking
The computational study of novel imidazole derivatives provides insights into their potential applications in combating bacterial infections. Through experimental and computational analyses, researchers can predict the reactive properties and biological activities of these molecules, facilitating the design of compounds with enhanced efficacy (Smitha et al., 2018).
Properties
IUPAC Name |
2-cyclopentylsulfanyl-1-(2-methylphenyl)-5-(4-methylphenyl)imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2S/c1-16-11-13-18(14-12-16)21-15-23-22(25-19-8-4-5-9-19)24(21)20-10-6-3-7-17(20)2/h3,6-7,10-15,19H,4-5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUDYZQLAQDSHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC=C3C)SC4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.